Cas no 136103-77-0 (2-(thiophen-2-yl)-1H-imidazole)

• Product Name: 2-(thiophen-2-yl)-1H-imidazole
• CAS No: 136103-77-0
• MF: C₇H₆N₂S
• MW: 150.200939655304
• MDL: MFCD02677596
• CID: 844930
• PubChem ID: 4291023
• Update Time: 2025-05-23

2-(thiophen-2-yl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 2-THIOPHEN-2-YL-1H-IMIDAZOLE
• 2-(2-thienyl)-1H-Imidazole
• 2-(Thiophen-2-yl)-1H-imidazole
• 1H-Imidazole, 2-(2-thienyl)-
• 2-(2-thienyl)imidazole
• 2-(thienyl-2)imidazole
• 2-(thiophen-2-yl)imidazole
• AC1N87GP
• AC1Q4W16
• ACMC-20e06w
• PubChem19943
• SureCN11655
• AS-38557
• MB02450
• DTXSID60401615
• 136103-77-0
• J-006809
• F2198-0039
• DA-11384
• AKOS010146675
• SCHEMBL11655
• JG4
• MFCD02677596
• EN300-51092
• UZLSJAUHCCPJMC-UHFFFAOYSA-N
• 2-thiophenyl-imidazole
• 2-(thiophen-2-yl)-1H-imidazole

• MDL： MFCD02677596
• Inchi： 1S/C7H6N2S/c1-2-6(10-5-1)7-8-3-4-9-7/h1-5H,(H,8,9)
• InChI Key： UZLSJAUHCCPJMC-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=NC=CN1

Computed Properties

• Exact Mass: 150.02500
• Monoisotopic Mass: 150.02516937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 56.9Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 191-193 °C
• Boiling Point: 363.7±15.0 °C at 760 mmHg
• Flash Point: 180.6±10.8 °C
• PSA: 56.92000
• LogP: 2.13820
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-(thiophen-2-yl)-1H-imidazole Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(thiophen-2-yl)-1H-imidazole

Research Brief on 2-(thiophen-2-yl)-1H-imidazole (CAS: 136103-77-0): Recent Advances and Applications in Chemical Biology and Medicine

The compound 2-(thiophen-2-yl)-1H-imidazole (CAS: 136103-77-0) has garnered significant attention in recent years due to its versatile applications in chemical biology and medicinal chemistry. This heterocyclic compound, featuring a thiophene ring fused with an imidazole moiety, exhibits unique physicochemical properties that make it a promising scaffold for drug discovery and development. Recent studies have explored its potential as a bioactive molecule, particularly in the context of enzyme inhibition, antimicrobial activity, and anticancer therapeutics.

One of the most notable advancements in the study of 2-(thiophen-2-yl)-1H-imidazole is its role as a kinase inhibitor. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical targets in cancer therapy. The research highlighted that modifications at the imidazole nitrogen significantly enhanced selectivity and binding affinity, paving the way for the development of next-generation CDK inhibitors with reduced off-target effects.

In addition to its anticancer potential, 2-(thiophen-2-yl)-1H-imidazole has shown promise as an antimicrobial agent. A recent study in Bioorganic & Medicinal Chemistry Letters reported that this compound and its analogs exhibit broad-spectrum activity against Gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (MRSA). The mechanism of action appears to involve disruption of bacterial cell membrane integrity, as evidenced by electron microscopy and fluorescence-based assays. These findings suggest that further optimization of this scaffold could yield novel antibiotics to address the growing threat of antimicrobial resistance.

The synthetic accessibility of 2-(thiophen-2-yl)-1H-imidazole has also been a focus of recent research. A 2022 publication in Organic Process Research & Development described a scalable, green chemistry approach to synthesizing this compound using microwave-assisted catalysis. This method not only improved yield and purity but also reduced the environmental impact compared to traditional synthetic routes. Such advancements are critical for facilitating the transition of this compound from bench to bedside.

Looking ahead, the versatility of 2-(thiophen-2-yl)-1H-imidazole continues to inspire innovation across multiple therapeutic areas. Ongoing research is exploring its potential in neurodegenerative diseases, with preliminary data suggesting neuroprotective effects in models of Parkinson's disease. Furthermore, its application in materials science, particularly in the development of organic semiconductors, underscores the interdisciplinary relevance of this compound. As our understanding of its structure-activity relationships deepens, 2-(thiophen-2-yl)-1H-imidazole is poised to make significant contributions to both pharmaceutical development and chemical biology.